Cas no 1563-79-7 (Acetic acid-1-13C)

• Product Name: Acetic acid-1-13C
• CAS No: 1563-79-7
• MF: C₂H₄O₂
• MW: 61.0446157455444
• MDL: MFCD00037366
• CID: 904277
• PubChem ID: 24856874
• Update Time: 2025-11-02

Acetic acid-1-13C Chemical and Physical Properties

Names and Identifiers

• acetic-1-13c acid
• ACETIC ACID, [1-13C]
• Acetic acid-1-13C
• Acetic acid-1-13C, 99 atom % 13C
• UNII-29JB6BU01H
• J-009297
• ACETIC ACID-1-13C-D4
• 29JB6BU01H
• 63459-47-2
• AKOS015894017
• Acetic acid C-13
• 1563-79-7
• Acetic Acid (1-13C, 99%)
• Q27254426
• Acetic acid (1-13C)
• (1-13C)Acetic acid
• MFCD00037366
• CS-0851698
• HY-W772341

• MDL： MFCD00037366
• Inchi： 1S/C2H4O2/c1-2(3)4/h1H3,(H,3,4)/i2+1
• InChI Key： QTBSBXVTEAMEQO-VQEHIDDOSA-N
• SMILES： O[13C](C)=O

Computed Properties

• Exact Mass: 61.02450
• Monoisotopic Mass: 61.024484201g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 31
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.066 g/mL at 25 °C
• Melting Point: 16.2 °C (lit.)
• Boiling Point: 117-118 °C(lit.)
• Flash Point: Fahrenheit: 104 ° f
  Celsius: 40 ° c
  
• Refractive Index: n20/D 1.372(lit.)
• PSA: 37.30000
• LogP: 0.09090
• Solubility: Not determined

Acetic acid-1-13C Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H290-H314
• Warning Statement： P210-P280-P303+P361+P353-P304+P340+P310-P305+P351+P338+P310-P370+P378
• Hazardous Material transportation number：UN 2789 8/PG 2
• WGK Germany：3
• Hazard Category Code： 10-35
• Safety Instruction： S23; S26; S45
• FLUKA BRAND F CODES：3-10
• RTECS：AF1225000
• Hazardous Material Identification：
• Risk Phrases：R10; R35
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Acetic acid-1-13C

Comprehensive Guide to Acetic acid-1-13C (CAS No. 1563-79-7): Properties, Applications, and Market Insights

Acetic acid-1-13C (CAS No. 1563-79-7) is a stable isotope-labeled variant of acetic acid, where the carbon-1 position is enriched with the carbon-13 isotope. This compound is widely used in nuclear magnetic resonance (NMR) spectroscopy, metabolic research, and isotopic labeling studies. The growing demand for isotope-labeled compounds in pharmaceutical and biochemical research has made Acetic acid-1-13C a critical reagent in modern laboratories.

The chemical properties of Acetic acid-1-13C are similar to those of regular acetic acid, with the exception of its isotopic composition. It has a molecular weight of 61.05 g/mol and exhibits the same acidic behavior, making it useful in various organic synthesis applications. Researchers often use this compound to trace metabolic pathways or study enzyme mechanisms due to its non-radioactive and stable nature.

One of the most common applications of Acetic acid-1-13C is in NMR spectroscopy. The carbon-13 isotope provides a clear signal in NMR studies, allowing scientists to analyze molecular structures with high precision. Additionally, this compound is used in stable isotope probing (SIP) to investigate microbial metabolism in environmental samples. The ability to track isotopic labels makes it invaluable in biomedical research and drug development.

In recent years, the demand for isotope-labeled compounds like Acetic acid-1-13C has surged due to advancements in precision medicine and biomarker discovery. Researchers are increasingly using 13C-labeled compounds to study cancer metabolism and neurodegenerative diseases, making this chemical a hot topic in life sciences. Furthermore, the rise of AI-driven drug discovery has amplified the need for high-purity isotopic reagents to validate computational models.

The market for Acetic acid-1-13C is expected to grow steadily, driven by its applications in pharmaceutical research, academic studies, and industrial analytics. Companies specializing in isotope-enriched chemicals are expanding their production capacities to meet the increasing demand. As more researchers explore metabolic engineering and systems biology, the relevance of 13C-labeled acetic acid will continue to rise.

For laboratories and research institutions, sourcing high-quality Acetic acid-1-13C is essential to ensure accurate experimental results. Suppliers often provide this compound in various concentrations, including 99% isotopic purity, to meet diverse research needs. Proper storage conditions, such as keeping it in a cool and dry environment, are crucial to maintain its stability over time.

In summary, Acetic acid-1-13C (CAS No. 1563-79-7) is a vital tool in modern scientific research, particularly in NMR studies, metabolic tracing, and isotope labeling. Its applications in biomedicine and drug development highlight its importance in advancing our understanding of complex biological systems. As technology evolves, the role of 13C-labeled compounds in scientific breakthroughs will only become more prominent.